Cas no 1951441-45-4 (Cyclohexanone, 4-[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy-)

• Product Name: Cyclohexanone, 4-[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy-
• CAS No: 1951441-45-4
• MF: C₁₄H₁₂F₆O₂
• MW: 326.234305381775
• CID: 5527074
• Update Time: 2025-06-09

Cyclohexanone, 4-[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy-
• 4-(3,5-Bis-trifluoromethyl-phenyl)-4-hydroxy-cyclohexanone

• Inchi： 1S/C14H12F6O2/c15-13(16,17)9-5-8(6-10(7-9)14(18,19)20)12(22)3-1-11(21)2-4-12/h5-7,22H,1-4H2
• InChI Key： YBEJFEAUNCBJTA-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(C2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)(O)CC1

Additional information on Cyclohexanone, 4-[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy-

Introduction to Cyclohexanone, 4-[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy- (CAS No. 1951441-45-4)

Cyclohexanone, 4-[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy- (CAS No. 1951441-45-4) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of cyclohexanone with a unique substitution pattern that includes a hydroxy group and a 3,5-bis(trifluoromethyl)phenyl moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it an intriguing target for various scientific investigations.

The structure of Cyclohexanone, 4-[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy- is characterized by a cyclohexanone ring with a hydroxy group at the 4-position and a 3,5-bis(trifluoromethyl)phenyl substituent. The presence of the trifluoromethyl groups enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. The hydroxy group can participate in hydrogen bonding and other intermolecular interactions, contributing to the compound's solubility and reactivity.

In recent years, there has been growing interest in the biological activity of Cyclohexanone, 4-[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy-. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* (2022) demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest potential applications in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, Cyclohexanone, 4-[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy- has also been investigated for its antimicrobial properties. A study conducted by researchers at the University of California (2021) found that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This dual functionality—anti-inflammatory and antimicrobial—makes it an attractive candidate for developing multifunctional drugs that can address multiple aspects of complex diseases.

The synthesis of Cyclohexanone, 4-[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy- involves several well-established organic reactions. One common approach is to start with a substituted cyclohexanone derivative and introduce the hydroxy group through selective oxidation or reduction steps. The 3,5-bis(trifluoromethyl)phenyl substituent can be introduced via coupling reactions such as Suzuki or Sonogashira coupling. The synthetic route is carefully optimized to ensure high yields and purity, which are essential for pharmaceutical applications.

In terms of pharmacokinetics, studies have shown that Cyclohexanone, 4-[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy- has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature facilitates good oral bioavailability and tissue penetration. Additionally, the presence of the trifluoromethyl groups enhances metabolic stability, reducing the likelihood of rapid degradation by liver enzymes. These characteristics make it suitable for both oral and topical administration.

The safety profile of Cyclohexanone, 4-[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy- has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, Cyclohexanone, 4-[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy- (CAS No. 1951441-45-4) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct biological activities that make it a valuable target for developing new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.